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Compound of Interest

Compound Name: 2,3,6-Trichlorophenol-d2

Cat. No.: B12395710 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies used to certify this lot of 2,3,6-Trichlorophenol-d2. This product is intended for

use as an internal standard in analytical testing, particularly for environmental and

pharmaceutical applications.

Physical and Chemical Properties
This section summarizes the key physical and chemical properties of 2,3,6-Trichlorophenol-
d2.

Property Value

Chemical Formula C₆HD₂Cl₃O

Molecular Weight 199.47 g/mol

CAS Number 93951-81-6 (for 2,3,6-Trichlorophenol-4,5-d2)[1]

Appearance White to off-white solid

Melting Point 64-66 °C

Boiling Point 246 °C

Solubility
Soluble in organic solvents such as methanol

and acetonitrile. Water solubility is 0.8 g/L.[2]

Storage
Store at room temperature, protected from light

and moisture.[3]
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Analytical Data
The following tables summarize the quantitative analytical results for this lot of 2,3,6-
Trichlorophenol-d2. High isotopic enrichment (≥98%) and chemical purity (>99%) are

essential for its intended use as an internal standard.[4]

Purity and Isotopic Enrichment
Parameter Specification Result Method

Chemical Purity (by

GC-MS)
≥ 98.0% 99.5% See Section 3.1

Isotopic Enrichment

(by NMR)
≥ 98% 99.2% See Section 3.2

Isotopic Purity (by

MS)
Report 99.1% See Section 3.1

Residual Solvents
Solvent Specification Result Method

Methanol ≤ 3000 ppm < 50 ppm Headspace GC

Hexane ≤ 290 ppm < 20 ppm Headspace GC

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Isotopic Distribution
Objective: To determine the chemical purity of 2,3,6-Trichlorophenol-d2 and to assess its

isotopic distribution.

Instrumentation:

Gas Chromatograph: Agilent 7890B GC System
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Mass Spectrometer: Agilent 5977B MSD

Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

GC Conditions:

Injector Temperature: 280 °C

Injection Volume: 1 µL

Injection Mode: Splitless

Oven Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min,

hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Conditions:

Ion Source: Electron Ionization (EI)

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Electron Energy: 70 eV

Scan Range: m/z 40-300

Sample Preparation: A 1 mg/mL solution of 2,3,6-Trichlorophenol-d2 was prepared in

methanol.

Nuclear Magnetic Resonance (¹H NMR) for Isotopic
Enrichment
Objective: To determine the isotopic enrichment of deuterium on the aromatic ring.

Instrumentation:
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NMR Spectrometer: Bruker Avance III 500 MHz

Probe: 5 mm BBO probe

Acquisition Parameters:

Solvent: Chloroform-d (CDCl₃)

Temperature: 25 °C

Pulse Sequence: zg30

Number of Scans: 16

Relaxation Delay: 30 s

Acquisition Time: 4 s

Sample Preparation: Approximately 10 mg of 2,3,6-Trichlorophenol-d2 was dissolved in 0.7

mL of CDCl₃.

Data Analysis: The isotopic enrichment is calculated by comparing the integration of the

residual proton signals in the deuterated positions to the integration of the non-deuterated

proton signals.

Safety and Handling
Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation.

Suspected of causing cancer.[2] Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements: Obtain special instructions before use. Do not handle until all safety

precautions have been read and understood. Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid release to the environment.[6]

For more detailed safety information, please refer to the Safety Data Sheet (SDS).[2][5][7]

Diagrams
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Analytical Workflow for Certification

Material Reception and Initial Assessment

Quantitative Analysis

Certification and Documentation

Raw Material Receipt

Physical Characterization
(Appearance, Solubility)

GC-MS Analysis
(Chemical Purity, Isotopic Distribution)

NMR Spectroscopy
(Isotopic Enrichment, Structure Confirmation)

Residual Solvent Analysis
(Headspace GC)

Data Review and Compilation

Certificate of Analysis Generation

Final Product Release

Click to download full resolution via product page

Caption: Analytical workflow for the certification of 2,3,6-Trichlorophenol-d2.

Logical Relationship of Analytical Data
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Caption: Logical relationship of analytical data for the Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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